7-Fluoro-1-methylnaphthalene
Cat. No. B8573539
M. Wt: 160.19 g/mol
InChI Key: JYQQLZHPVDOYLL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07696240B2
Procedure details
Using general procedure A (Exp. 1.3.), 7-fluoro-1-methyl-naphthalene was reacted with N-bromosuccinimide to give 1-bromomethyl-7-fluoro-naphthalene as white solid. MS: 238.1 ([M]+).
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]1[CH:11]=[C:10]2[C:5]([CH:6]=[CH:7][CH:8]=[C:9]2[CH3:12])=[CH:4][CH:3]=1.[Br:13]N1C(=O)CCC1=O>>[Br:13][CH2:12][C:9]1[C:10]2[C:5](=[CH:4][CH:3]=[C:2]([F:1])[CH:11]=2)[CH:6]=[CH:7][CH:8]=1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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FC1=CC=C2C=CC=C(C2=C1)C
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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BrN1C(CCC1=O)=O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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BrCC1=CC=CC2=CC=C(C=C12)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
